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Compound of Interest |

Compound Name: Avidinorubicin
CAS No.: 135447-13-1
Cat. No.: B238301
. J

Executive Summary & Core Directive

Substance Identity: Avidinorubicin (CeoHssN4O22) is a potent anthracycline antibiotic isolated
from Streptomyces avidinii. Hazard Classification:Cytotoxic, Mutagenic, Reproductive Toxin.
Disposal Standard:High-Temperature Incineration.

Critical Warning: Unlike standard laboratory reagents, Avidinorubicin possesses a complex
glycosidic structure that resists standard chemical neutralization. Do not rely solely on bleach
(sodium hypochlorite) for disposal of bulk quantities. While hypochlorite can degrade the
anthracycline core for surface decontamination, the resulting byproducts may remain
mutagenic.

The Golden Rule of Anthracycline Disposal:

Treat all Avidinorubicin waste as RCRA Hazardous Waste (functionally equivalent to U-Listed
Waste U010/Doxorubicin). Segregate strictly into "Trace" and "Bulk" streams to ensure

regulatory compliance and environmental safety.
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Immediate Action: Spill Response Protocol

For spills >5 mL or > 5 mg (powder)

Phase Action Step Technical Rationale
STOP work. Evacuate Prevents aerosol inhalation
1. Isolate immediate area. Post and tracking of vesicant
"Cytotoxic Spill" signage. particles.
Don Double Nitrile Gloves ) )
Anthracyclines are vesicants;
(tested to ASTM D6978), ) )
2. Protect skin contact causes necrosis.
Tyvek Gown, N95/P100 ) o ) )
) Dust inhalation is carcinogenic.
Respirator, and Goggles.
Liquids: Cover with absorbent ] o
Preventing aerosolization is
_ chemo-pads. Powders: Cover N o _
3. Contain critical; dry sweeping is strictly

with damp paper towels (do

not spray directly).[1]

prohibited.

4. Deactivate

Apply 10% Sodium
Hypochlorite (Bleach) for 30
minutes, followed by 1%

Sodium Thiosulfate.

Oxidative cleavage of the
anthracycline tetracyclic ring
reduces immediate surface

toxicity.

5. Dispose

Place all cleanup materials into
a Black Bulk Chemo Waste
Bin.

Deactivated residue is still
hazardous chemical waste, not

municipal trash.

Routine Disposal Workflow: The "Trace vs. Bulk"

Logic

Proper segregation reduces disposal costs while maintaining compliance. You must distinguish
between Trace Waste (RCRA Empty) and Bulk Waste.

Decision Logic Diagram

The following diagram illustrates the critical decision pathway for segregating Avidinorubicin

waste.
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Avidinorubicin Waste Generated

Is it a liquid formulation?

/O(SOIid/COntainer)

Is the container 'RCRA Empty'?
(<3% by weight remaining)

gska% remains)

TRACE CHEMO WASTE
(Yellow Bin)

lStandard Path
Regulated Medical Waste
Incineration

No (>3% remains)

BULK CHEMO WASTE
(Black Bin)

High-Temp Incineration
(>1000°C)

Key Definitions

Bulk = Full vials, spill cleanup, IV bags >3% full
Trace = Empty vials, gloves, gowns, tubing

Yes (Free Liquid)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Avidinorubicin waste streams. "RCRA Empty" is

defined as a container holding less than 3% of its original volume.

Detailed Stream Specifications

A. Black Bin (Bulk Chemotherapy Waste)

 Definition: Any waste containing free liquid Avidinorubicin or items heavily contaminated

(e.g., spill cleanup materials, full/partially full vials).

» Container: Rigid, puncture-proof black container labeled "RCRA HAZARDOUS WASTE -

CYTOTOXIC".
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» Disposal Method:Hazardous Waste Incineration.

e Why? This stream is managed under strict EPA guidelines (or local equivalent) for toxic
chemical destruction. Autoclaving is insufficient for anthracyclines.

B. Yellow Bin (Trace Chemotherapy Waste)

o Definition: "RCRA Empty" containers (vials/syringes with <3% residue), PPE (gloves,
gowns), and tubing.

o Container: Yellow rigid container or yellow bags labeled "TRACE CHEMO".
» Disposal Method:Regulated Medical Waste Incineration.

* Why? While less hazardous, trace residues still pose mutagenic risks and cannot go into
standard biohazard (Red Bag) waste, which is often only autoclaved.

Technical Justification: Why Incineration?

Avidinorubicin, like its analog Doxorubicin, functions by intercalating into DNA and inhibiting
Topoisomerase Il. This mechanism makes the molecule inherently stable and potent.

Mechanism of Toxicity & Persistence

Avidinorubicin Intercalates Sl GRA Stable Drug-DNA Inhibits Religation _ R ——— Accumulation Double-Strand Breaks
(Anthracycline Core) Intercalation Complex = P (Apoptosis/Mutagenesis)

Click to download full resolution via product page

Figure 2: The stability of the anthracycline core requires thermal destruction. Chemical
oxidation (bleach) may break the glycosidic bonds but leave the toxic chromophore intact if not
managed precisely.

Chemical Inactivation Risks: Research on anthracyclines (Doxorubicin) indicates that while
5.25% Sodium Hypochlorite (Bleach) can degrade the molecule, the reaction time and
concentration are variable. Incomplete oxidation can generate mutagenic residues. Therefore,
chemical inactivation is a surface decontamination step only, not a disposal method.
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Regulatory & Compliance Data

Parameter Specification Reference Standard

Trace: N/A (State Regulated)

Waste Code (US) Bulk: Treat as U010 EPA RCRA 40 CFR 261.33

(Doxorubicin equivalent)

Required for complete
Incineration Temp >1,000°C (1,832°F) destruction of the
anthraquinone ring.

Standard latex/nitrile may be
ASTM D6978 (Chemo-rated

PPE Standard permeable to solvents used in
gloves) )
formulation.
Segregated from oxidizers; Prevent accidental reaction or
Storage ) ) ]
cool, dry place. degradation prior to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.pfizer.com%2Fproducts%2Fproduct-detail%2Fdoxorubicin
https://www.sigmaaldrich.com/TW/en/sds/sigma/44583?userType=undefined
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fmsdss%2F14176m.pdf
https://en-safety.tau.ac.il/sites/safety.tau.ac.il/files/media_server/safety/SOP%20for%20Doxorubicin%20in%20animals.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdohs.ors.od.nih.gov%2F
https://www.benchchem.com/product/b238301?utm_src=pdf-body
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.osha.gov%2Fhazardous-drugs
https://www.benchchem.com/product/b238301?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Sources

1. laurentian.ca [laurentian.ca]

2. sigmaaldrich.com [sigmaaldrich.com]

3. en-safety.tau.ac.il [en-safety.tau.ac.il]

 To cite this document: BenchChem. [Avidinorubicin Proper Disposal Procedures: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b238301#avidinorubicin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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